Tianeptine sodium
Tianeptine sodium
Brand Name:
Vulcanchem
CAS No.:
169293-32-7
VCID:
VC21151267
InChI:
InChI=1S/C21H25ClN2O4S.Na/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28;/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26);/q;+1/p-1
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+]
Molecular Formula:
C21H24ClN2NaO4S
Molecular Weight:
458.9 g/mol
Tianeptine sodium
CAS No.: 169293-32-7
Cat. No.: VC21151267
Molecular Formula: C21H24ClN2NaO4S
Molecular Weight: 458.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 169293-32-7 |
|---|---|
| Molecular Formula | C21H24ClN2NaO4S |
| Molecular Weight | 458.9 g/mol |
| IUPAC Name | sodium;7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]heptanoate |
| Standard InChI | InChI=1S/C21H25ClN2O4S.Na/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28;/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26);/q;+1/p-1 |
| Standard InChI Key | ZLBSUOGMZDXYKE-UHFFFAOYSA-M |
| Isomeric SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+] |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+] |
| Canonical SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+] |
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